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Compound of Interest

Compound Name: 1,3,5-Triiodobenzene

Cat. No.: B010644

Technical Support Center: 1,3,5-Triiodobenzene

This guide provides comprehensive information for the safe handling and disposal of 1,3,5-
Triiodobenzene (CAS No. 626-44-8), tailored for researchers, scientists, and drug
development professionals.

Frequently Asked Questions (FAQSs)
Q1: What is 1,3,5-Trilodobenzene and what are its primary hazards?

1,3,5-Triiodobenzene is a solid aromatic compound with the molecular formula CsHsl3.[1]
While comprehensive toxicological data is not readily available, it is classified as causing skin
irritation, serious eye irritation, and may cause respiratory irritation.[2][3] It is crucial to handle
this compound with appropriate safety precautions.

Q2: What personal protective equipment (PPE) is required when working with 1,3,5-
Triiodobenzene?

To minimize exposure, the following PPE is mandatory:
o Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.

o Skin Protection: Use chemically resistant gloves (e.g., nitrile rubber) and a lab coat. Ensure
all skin is covered.[2]
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o Respiratory Protection: If dust is generated, use a NIOSH-approved respirator.[3][4]
Q3: How should | properly store 1,3,5-Trilodobenzene in the laboratory?

Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area.[2][4][5]
[6] Keep it away from heat, sparks, open flames, and strong oxidizing agents.[2][3][6]

Q4: What should | do in case of accidental exposure to 1,3,5-Triiodobenzene?

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[2][7]

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
plenty of water. If irritation persists, seek medical attention.[7][8]

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.[7][9]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[2][7]

Q5: How do I dispose of waste containing 1,3,5-Triiodobenzene?

All waste containing 1,3,5-Triilodobenzene must be treated as hazardous waste.[6] It should
be disposed of by a licensed chemical waste disposal company.[2][10] Do not allow it to enter
drains or the environment.[2][3] Contaminated packaging should be disposed of in the same
manner as the chemical itself.[6][10]
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Issue

Possible Cause

Solution

Unexpected reaction or

decomposition

Contamination with
incompatible materials (e.qg.,

strong oxidizing agents).

Ensure proper storage away
from incompatible substances.
[3][6] Review the experimental
protocol to identify any

potential reactive agents.

Airborne dust during handling

Improper handling techniques.

Handle the solid in a well-
ventilated area, preferably
within a chemical fume hood,
to minimize dust generation.[6]
Use appropriate personal
protective equipment, including

respiratory protection.[3][4]

Spill of 1,3,5-Triiodobenzene

Accidental mishandling.

Evacuate the area. Wear
appropriate PPE. For small
spills, gently sweep up the
solid material, avoiding dust
generation, and place it in a
sealed container for disposal.
[4] For large spills, contact
your institution's environmental

health and safety department.

Quantitative Data

Property

Value

Molecular Formula

CeHsls

Molecular Weight 455.80 g/mol [11]
Appearance White to off-white solid[9][12]
Boiling Point 383.8°C at 760 mmHg[9]
Sparingly soluble in polar solvents like water;
Solubility more soluble in nonpolar solvents like benzene

or toluene.[12]
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Experimental Protocols

General Protocol for Safe Handling of 1,3,5-Triiodobenzene in a Synthetic Reaction:

o Preparation: Before starting any experiment, ensure you have read and understood the
Safety Data Sheet (SDS). Work in a well-ventilated chemical fume hood.[6] Ensure an
eyewash station and safety shower are readily accessible.[3][4]

o Personal Protective Equipment: Wear appropriate PPE, including a lab coat, nitrile gloves,
and chemical safety goggles.[2]

¢ Weighing and Transfer: When weighing the solid, use a spatula and handle it carefully to
avoid creating dust. If possible, use a balance inside the fume hood.

o Reaction Setup: Add the 1,3,5-Trilodobenzene to the reaction vessel within the fume hood.
Ensure all glassware is properly secured.

¢ Post-Reaction: Quench the reaction safely according to your specific protocol.

» Waste Disposal: Dispose of all waste, including empty containers and contaminated
materials, as hazardous chemical waste according to institutional and local regulations.[6]
[10]

Visual Workflow
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Workflow for Safe Handling and Disposal of 1,3,5-Triiodobenzene
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Caption: A flowchart illustrating the key steps for the safe handling and disposal of 1,3,5-
Triiodobenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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